Cas no 1245032-24-9 (5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde)

• Product Name: 5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde
• CAS No: 1245032-24-9
• MF: C₁₂H₁₀ClNO₂
• MW: 235.666302204132
• MDL: MFCD17178789
• CID: 4690941
• Update Time: 2025-06-08

5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde

• MDL： MFCD17178789
• Inchi： 1S/C12H10ClNO2/c1-7-3-4-9(5-8(7)2)11-10(6-15)12(13)16-14-11/h3-6H,1-2H3
• InChI Key： QHUAGPUVIZSZHO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(C2C=CC(C)=C(C)C=2)=NO1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 261
• Topological Polar Surface Area: 43.1

Additional information on 5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde

Professional Introduction to 5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde (CAS No. 1245032-24-9)

5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by its CAS number 1245032-24-9, has garnered attention due to its potential applications in the development of novel therapeutic agents. The molecular structure of this oxazole derivative incorporates a chloro substituent and a dimethylphenyl group, which contribute to its distinct chemical reactivity and biological activity.

The< strong>1,2-oxazole core is a heterocyclic aromatic ring system that is widely recognized for its presence in various biologically active molecules. The oxazole ring itself is known for its stability and ability to participate in hydrogen bonding interactions, making it a valuable scaffold in drug design. In particular, the aldehyde functionality at the 4-position of the oxazole ring in this compound provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

Recent research has highlighted the< strong>5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde as a promising intermediate in the synthesis of small-molecule inhibitors targeting various disease pathways. Studies have demonstrated its utility in the development of compounds that exhibit inhibitory effects on enzymes involved in inflammatory responses and cancer progression. The chloro substituent on the aromatic ring enhances the lipophilicity of the molecule, facilitating its interaction with biological targets and improving its bioavailability.

The< strong>dimethylphenyl group attached to the oxazole ring contributes to the overall electronic properties of the molecule, influencing its reactivity and binding affinity. This structural feature has been exploited in medicinal chemistry to modulate the pharmacokinetic profile of drug candidates. For instance, computational studies have shown that the dimethylphenyl group can optimize the binding interactions within protein active sites, leading to increased potency and selectivity.

In addition to its role as a synthetic intermediate, 5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde has been investigated for its potential antimicrobial properties. Preliminary experiments have revealed that derivatives of this compound exhibit activity against certain bacterial strains, suggesting its suitability for further development as an antimicrobial agent. The combination of the oxazole core and aldehyde group provides multiple sites for functionalization, allowing chemists to fine-tune the antimicrobial spectrum and efficacy.

The< strong>CAS number 1245032-24-9 serves as a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and patent filings. This standardized nomenclature facilitates efficient database searches and cross-referencing with other chemical entities, aiding researchers in their quest for novel therapeutic solutions. The global distribution and availability of this compound under its CAS registry number underscore its importance in industrial and academic research settings.

The synthesis of 5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key synthetic strategies include condensation reactions to form the oxazole ring followed by selective functionalization at various positions. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing waste generation and improving yield rates.

The pharmacological evaluation of this compound has revealed intriguing properties that warrant further investigation. In vitro studies have shown that it can modulate signaling pathways associated with cell proliferation and differentiation. These findings align with current trends in drug discovery aimed at identifying molecules that can selectively target pathological processes without significant side effects.

The< strong>aldehyde functionality at the 4-position of the oxazole ring is particularly noteworthy for its ability to participate in Schiff base formation reactions. These reactions are commonly employed in bioconjugation techniques used to link drugs with carriers or targeting moieties. The versatility of this functional group makes it an attractive feature for designing prodrugs or targeted delivery systems.

The< strong>chloro substituent not only influences the electronic properties of the molecule but also serves as a handle for further derivatization through nucleophilic substitution reactions. This reactivity has been leveraged to introduce diverse functional groups at specific positions on the aromatic ring, enabling fine-tuning of pharmacological profiles.

In conclusion, 5-Chloro-3-(3,4-dimethylphenyl)-1,2-oxazole-4-carbaldehyde (CAS No. 1245032-24-9) represents a valuable asset in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis presents challenges that require advanced organic chemistry techniques but offers opportunities for developing innovative therapeutic agents. Ongoing studies continue to explore new applications for this compound beyond traditional pharmaceutical uses.